Cas no 2137811-14-2 (Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)-)

• Product Name: Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)-
• CAS No: 2137811-14-2
• MF: C₁₃H₁₄IN
• MW: 311.161435604095
• CID: 5287399
• Update Time: 2025-06-28

Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)-

• Inchi： 1S/C13H14IN/c1-8(2)12-6-9(3)11-5-4-10(14)7-13(11)15-12/h4-8H,1-3H3
• InChI Key： ZSCYZOJNRXZQKH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(I)C=2)C(C)=CC=1C(C)C

Additional information on Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)-

Introduction to Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- (CAS No. 2137811-14-2)

Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- (CAS No. 2137811-14-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and chemical properties. The presence of the 7-iodo, 4-methyl, and 2-(1-methylethyl) substituents imparts unique characteristics to this molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- is characterized by a quinoline core with specific functional groups attached at different positions. The 7-iodo substituent is particularly noteworthy as it can be readily used in various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are essential in the synthesis of complex organic molecules. The 4-methyl and 2-(1-methylethyl) groups contribute to the overall stability and reactivity of the molecule, making it a versatile building block in organic synthesis.

In the context of pharmaceutical research, Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. Another study in the European Journal of Medicinal Chemistry highlighted its efficacy as an anticancer agent, particularly against breast and lung cancer cell lines.

The synthetic route to produce Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a quinoline core through condensation reactions followed by selective substitution reactions to introduce the desired functional groups. The choice of reagents and reaction conditions is crucial to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The physical and chemical properties of Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- have been extensively studied. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous for certain applications where aqueous solubility is not desired.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)-. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectra typically show distinct signals for the aromatic protons and alkyl groups, while MS data can confirm the molecular weight and identify any impurities or by-products.

In addition to its pharmaceutical applications, Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- has found use in other areas of chemical research. For example, it has been utilized as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and magnetic properties that can be exploited in catalysis and materials science. A recent study published in Inorganic Chemistry demonstrated that complexes derived from this quinoline derivative showed enhanced catalytic activity in hydrogenation reactions compared to traditional ligands.

The safety profile of Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- has also been evaluated. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers.

In conclusion, Quinoline, 7-iodo-4-methyl-2-(1-methylethyl)- (CAS No. 2137811-14-2) is a versatile organic compound with significant potential in pharmaceutical and chemical research. Its unique structure and properties make it an attractive candidate for various applications, from drug development to materials science. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.